Cas no 2040-01-9 (2',3',4',5',6'-Pentamethylacetophenone)
2040-01-9 structure
Product Name:2',3',4',5',6'-Pentamethylacetophenone
CAS No:2040-01-9
MF:C13H18O
MW:190.281424045563
CID:84081
Update Time:2025-04-18
2',3',4',5',6'-Pentamethylacetophenone Chemical and Physical Properties
Names and Identifiers
-
- 2',3',4',5',6'-Pentamethylacetophenone
- 2,3,4,5,6-Pentamethylacetophenone
- 1-(2,3,4,5,6-PENTAMETHYLPHENYL)ETHAN-1-ONE
- 1-Pentamethylphenyl-aethanon
- 1-pentamethylphenyl-ethanone
- 2′,3′,4′,5′,6′-Pentamethylacetophenone
- Acetylpentamethylbenzene
- Pentamethylacetophenone
-
- Inchi: 1S/C13H18O/c1-7-8(2)10(4)13(12(6)14)11(5)9(7)3/h1-6H3
- InChI Key: CTTYWXDVWGKHKJ-UHFFFAOYSA-N
- SMILES: O=C(C)C1C(C)=C(C)C(C)=C(C)C=1C
- BRN: 1867535
Computed Properties
- Exact Mass: 190.13600
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 3.4
- Topological Polar Surface Area: 17.1
Experimental Properties
- Color/Form: solid
- Melting Point: 84-86 °C(lit.)
- PSA: 17.07000
- LogP: 3.43120
- Solubility: Not determined
2',3',4',5',6'-Pentamethylacetophenone Security Information
- WGK Germany:3
- Safety Instruction: S22-S24/25
- Safety Term:S22;S24/25
2',3',4',5',6'-Pentamethylacetophenone Customs Data
- HS CODE:2914399090
- Customs Data:
China Customs Code:
2914399090Overview:
2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
2',3',4',5',6'-Pentamethylacetophenone Related Literature
-
Preeti Oswal,Aayushi Arora,Siddhant Singh,Divyanshu Nautiyal,Sushil Kumar,Gyandshwar Kumar Rao,Arun Kumar Dalton Trans. 2020 49 12503
-
Ziqing Zuo,Lei Zhang,Xuebing Leng,Zheng Huang Chem. Commun. 2015 51 5073
2040-01-9 (2',3',4',5',6'-Pentamethylacetophenone) Related Products
- 954-16-5(2,4,6-Trimethylbenzophenone)
- 89-74-7(2',4'-Dimethylacetophenone)
- 84-65-1(Anthraquinone)
- 1667-01-2(1-(2,4,6-trimethylphenyl)ethan-1-one)
- 577-16-2(2'-Methylacetophenone)
- 84-51-5(2-Ethylanthraquinone)
- 131-58-8(2-Methylbenzophenone)
- 1140-14-3(2,4-Dimethylbenzophenone)
- 90-44-8(Anthrone)
- 84-54-8(2-Methylanthraquinone)
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